1-Fluoro-4-(pent-4-en-2-yl)benzene
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Description
1-Fluoro-4-(pent-4-en-2-yl)benzene is a fluorinated aromatic compound characterized by a pent-4-en-2-yl substituent at the para position relative to a fluorine atom on the benzene ring. This structure confers unique electronic and steric properties, making it a valuable intermediate in organic synthesis. The compound’s synthesis and structural confirmation are supported by nuclear magnetic resonance (NMR) spectroscopy, as evidenced by its $ ^1H $ NMR spectrum (Figure S9.1H) . The presence of the fluorine atom enhances the aromatic ring’s electron-deficient nature, while the pentenyl group introduces an alkenyl moiety capable of participating in addition or cycloaddition reactions.
Properties
CAS No. |
361979-99-9 |
|---|---|
Molecular Formula |
C11H13F |
Molecular Weight |
164.22 g/mol |
IUPAC Name |
1-fluoro-4-pent-4-en-2-ylbenzene |
InChI |
InChI=1S/C11H13F/c1-3-4-9(2)10-5-7-11(12)8-6-10/h3,5-9H,1,4H2,2H3 |
InChI Key |
QZNNUNGHOREEBP-UHFFFAOYSA-N |
Canonical SMILES |
CC(CC=C)C1=CC=C(C=C1)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Electron-Donating Groups (e.g., isopropoxy) : Increase aromatic ring electron density, enhancing nucleophilic substitution reactivity.
- Electron-Withdrawing Groups (e.g., nitro, sulfonyl) : Reduce electron density, favoring electrophilic substitution at meta positions.
- Unsaturated Substituents (e.g., pentenyl, ethynyl) : Enable further functionalization via cycloaddition or coupling reactions.
Data Table: Comparative Properties
| Property | 1-Fluoro-4-(pent-4-en-2-yl)benzene | 1-Fluoro-4-isopropoxybenzene | 1-Fluoro-4-(2-nitroethenyl)benzene |
|---|---|---|---|
| Substituent Type | Alkenyl | Ether | Nitroalkene |
| Reactivity | Moderate (addition reactions) | Low (stable ether) | High (nitro reduction) |
| Key Application | Synthetic intermediate | Urea synthesis | Industrial research |
| Safety Considerations | Standard handling | Low hazard | Requires GHS-compliant protocols |
| References |
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